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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600

For Researchers, Scientists, and Agricultural Professionals

These application notes provide a comprehensive overview of the selective herbicide
Topogard, detailing its mechanism of action and the critical role of surfactants and adjuvants in
modulating its performance. The following sections offer detailed experimental protocols for
evaluating the efficacy and crop safety of Topogard formulations, alongside illustrative data on
the impact of spray additives.

Introduction to Topogard

Topogard is a selective, post-emergent herbicide used for the control of annual broadleaf
weeds in pea and potato crops.[1][2] Its active ingredients are terbutryn and terbuthylazine,
both belonging to the triazine chemical family.[1] Topogard is absorbed through both the roots
and leaves of weeds, providing rapid knockdown and residual weed control.[1]

Mechanism of Action: Photosystem Il Inhibition

The herbicidal activity of Topogard's active ingredients, terbutryn and terbuthylazine, stems
from their ability to inhibit photosynthesis.[3] Specifically, these triazine herbicides block the
electron transport chain within Photosystem Il (PSII) in the chloroplasts of susceptible plants.[3]
By binding to the D1 protein subunit of PSII, they prevent the transfer of electrons, which halts
the production of ATP and NADPH necessary for CO2 fixation.[3] This disruption leads to a
buildup of highly reactive oxygen species, causing lipid peroxidation and the destruction of cell
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membranes, ultimately resulting in chlorosis (yellowing), necrosis (tissue death), and plant
demise.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Adjuvant Effects on Topogard Performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222600#surfactant-and-adjuvant-effects-on-
topogard-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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